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Compound of Interest

Compound Name: 5-methyl-4-nitroThiazole

Cat. No.: B15355471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a multi-step synthetic pathway for 5-methyl-4-nitrothiazole, a

heterocyclic compound of interest in medicinal chemistry and materials science. As a direct,

single-step synthesis is not prominently reported in the scientific literature, this document

outlines a feasible four-step reaction sequence starting from commercially available precursors.

The methodology involves the initial construction of the 2-amino-5-methylthiazole core,

followed by protection of the amino group, regioselective nitration, and concluding with a

deprotection and deamination sequence to yield the target molecule.

Overall Synthetic Pathway
The proposed synthesis of 5-methyl-4-nitrothiazole is a four-step process:

Synthesis of 2-amino-5-methylthiazole: A Hantzsch-type thiazole synthesis from 2-

chloropropionaldehyde and thiourea.

Acetylation of 2-amino-5-methylthiazole: Protection of the 2-amino group as an acetamide to

direct the subsequent nitration.

Nitration of 2-acetamido-5-methylthiazole: Introduction of a nitro group at the 4-position of

the thiazole ring.
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Hydrolysis and Deamination: Removal of the acetyl protecting group followed by

deamination to afford the final product.

Data Presentation
The following tables summarize the key quantitative data for each step of the synthesis.

Table 1: Synthesis of 2-amino-5-methylthiazole

Parameter Value Reference

Starting Material 2-chloropropionaldehyde [1]

Reagent Thiourea [1]

Solvent Water [1]

Reaction Temperature 60-80°C [1]

Reaction Time 3 hours [1]

Yield 90.2-92.0% [1]

Table 2: Acetylation of 2-amino-5-methylthiazole

Parameter Value Reference

Starting Material 2-amino-5-methylthiazole [2]

Reagent Acetic anhydride [2]

Solvent
Not specified (likely acetic acid

or neat)
[2]

Reaction Conditions Not specified [2]

Yield Not specified [2]

Table 3: Nitration of 2-acetamido-5-methylthiazole
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Parameter Value Reference

Starting Material 2-acetamido-5-methylthiazole [2]

Reagents
99-100% Nitric acid, Acetic

anhydride
[2]

Reaction Temperature Room temperature [2]

Reaction Time 20 hours [2]

Yield Small yield (not quantified) [2]

Table 4: Proposed Hydrolysis and Deamination

Step Reagents Conditions

Hydrolysis Aqueous HCl or H2SO4 Reflux

Deamination
Nitric oxide (NO), Oxygen

(catalytic)
Not specified

Experimental Protocols
Step 1: Synthesis of 2-amino-5-methylthiazole
This procedure is adapted from a patented method for the synthesis of 2-amino-5-

methylthiazole.[1]

Materials:

Aqueous solution of 2-chloropropionaldehyde

Thiourea

25% Sodium hydroxide aqueous solution

Procedure:
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To an aqueous solution containing 2.89 moles of 2-chloropropionaldehyde, add 214.7 g (2.82

moles) of thiourea with stirring.

Heat the reaction mixture to 60-80°C and maintain this temperature for 3 hours.

After the reaction is complete, cool the solution to room temperature.

Neutralize the reaction mixture by the dropwise addition of a 25% sodium hydroxide aqueous

solution to precipitate the product.

Collect the crystals of 2-amino-5-methylthiazole by filtration and dry under vacuum.

Step 2: Acetylation of 2-amino-5-methylthiazole
This step involves the protection of the amino group as an acetamide, as described in the

literature.[2]

Materials:

2-amino-5-methylthiazole

Acetic anhydride

Procedure:

Treat 2-amino-5-methylthiazole with acetic anhydride.

The reaction conditions (solvent, temperature, and time) are not specified in the reference

but are typically conducted in an acidic medium or neat with gentle heating.

Isolate the 2-acetamido-5-methylthiazole product upon completion of the reaction.

Step 3: Nitration of 2-acetamido-5-methylthiazole
The nitration of the acetylated intermediate is carried out using a mixture of nitric acid and

acetic anhydride.[2]

Materials:
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2-acetamido-5-methylthiazole

99-100% Nitric acid

Acetic anhydride

Procedure:

React 2-acetamido-5-methylthiazole with a mixture of 99-100% nitric acid and acetic

anhydride.

Allow the reaction to proceed at room temperature for 20 hours.

Upon completion, pour the reaction mixture onto crushed ice.

A viscous substance will separate. Decant the solution and triturate the viscous product with

ethanol to induce crystallization.

Recrystallize the obtained crystalline compound from ethyl acetate and benzene to yield 2-

acetamido-5-methyl-4-nitrothiazole.

Step 4: Hydrolysis and Deamination of 2-acetamido-5-
methyl-4-nitrothiazole (Proposed)
This final step to obtain 5-methyl-4-nitrothiazole involves a two-part process: hydrolysis of the

acetamide followed by deamination of the resulting amine.

Part A: Hydrolysis (General Procedure)

Materials:

2-acetamido-5-methyl-4-nitrothiazole

Aqueous solution of a strong acid (e.g., 6M HCl or 3M H2SO4)

Procedure:
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Reflux a solution of 2-acetamido-5-methyl-4-nitrothiazole in an aqueous solution of a

strong acid until the hydrolysis is complete (monitor by TLC).

Cool the reaction mixture and neutralize with a base (e.g., NaHCO3 or NaOH) to precipitate

the 2-amino-5-methyl-4-nitrothiazole.

Filter, wash with water, and dry the product.

Part B: Deamination

A literature method for the deamination of 2-aminothiazoles using nitric oxide is proposed.[3]

Materials:

2-amino-5-methyl-4-nitrothiazole

Nitric oxide (gas)

Oxygen (catalytic amount)

Procedure:

In a suitable reaction vessel, dissolve 2-amino-5-methyl-4-nitrothiazole in an appropriate

solvent.

Introduce nitric oxide gas into the solution in the presence of a catalytic amount of oxygen.

Monitor the reaction for the disappearance of the starting material.

Upon completion, purge the system of excess nitric oxide and isolate the 5-methyl-4-
nitrothiazole product through standard workup procedures, which may include extraction

and chromatography.

Mandatory Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15355471?utm_src=pdf-body
https://www.benchchem.com/product/b15355471?utm_src=pdf-body
https://u-toyama.elsevierpure.com/en/publications/deamination-of-2-aminothiazoles-and-3-amino-124-triazines-with-ni/
https://www.benchchem.com/product/b15355471?utm_src=pdf-body
https://www.benchchem.com/product/b15355471?utm_src=pdf-body
https://www.benchchem.com/product/b15355471?utm_src=pdf-body
https://www.benchchem.com/product/b15355471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15355471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2-amino-5-methylthiazole
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Caption: Reaction scheme for the synthesis of 2-amino-5-methylthiazole.
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Acetylation and Nitration of 2-amino-5-methylthiazole
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Caption: Pathway for the acetylation and subsequent nitration.
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Proposed Hydrolysis and Deamination

2-acetamido-5-methyl-4-nitrothiazole

Hydrolysis

H+ / H2O, Reflux

2-amino-5-methyl-4-nitrothiazole

Deamination

NO, O2 (cat.)

5-methyl-4-nitrothiazole

Click to download full resolution via product page

Caption: Proposed final steps to 5-methyl-4-nitrothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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